Cas no 135101-78-9 (Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI))

Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI) structure
135101-78-9 structure
Product Name:Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI)
CAS No:135101-78-9
MF:C16H17FN9O10P
MW:545.332646131516
CID:198738
PubChem ID:5492483
Update Time:2025-04-19

Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI)
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-N-(5-fluoro-2,4-dinitroanilino)phosphonamidic acid
    • adenosine-5-N'-(2,4-dinitro-5-fluorophenyl)phosphohydrazine
    • 5'-O-{[2-(5-fluoro-2,4-dinitrophenyl)hydrazino](hydroxy)phosphoryl}adenosine
    • Adenosine, 5'-(hydrogen 2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate)
    • Dnph-amp
    • DTXSID10159255
    • 135101-78-9
    • adenosine-5-N/'-(2,4-dinitro-5-fluorophenyl)phosphohydrazine
    • Inchi: 1S/C16H17FN9O10P/c17-6-1-7(9(26(31)32)2-8(6)25(29)30)22-23-37(33,34)35-3-10-12(27)13(28)16(36-10)24-5-21-11-14(18)19-4-20-15(11)24/h1-2,4-5,10,12-13,16,22,27-28H,3H2,(H2,18,19,20)(H2,23,33,34)/t10-,12-,13-,16-/m1/s1
    • InChI Key: NVHIPXVWGGOHPN-XNIJJKJLSA-N
    • SMILES: P(NNC1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])F)(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 545.08221
  • Monoisotopic Mass: 545.082003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 282

Experimental Properties

  • Density: 2.24
  • Boiling Point: 877.8°Cat760mmHg
  • Flash Point: 484.7°C
  • Refractive Index: 1.882
  • PSA: 276.18
  • LogP: 1.80840

Adenosine, 5'-[hydrogen2-(5-fluoro-2,4-dinitrophenyl)phosphorohydrazidate] (9CI) Related Literature

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